3-hydroxy-5-(3,4,5-trimethoxyphenyl)-2-cyclohexen-1-one

• IUPAC Name: 3-hydroxy-5-(3,4,5-trimethoxyphenyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C15H18O5/c1-18-13-6-10(7-14(19-2)15(13)20-3)9-4-11(16)8-12(17)5-9/h6-9,16H,4-5H2,1-3H3
• InChI Key: ABEYUAPZLMUNMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2CC(=CC(=O)C2)O
• Molecular Formula: C15H18O5
• Molecular Weight: 278.30 g/mol

Description

3-hydroxy-5-(3,4,5-trimethoxyphenyl)-2-cyclohexen-1-one, also known as Curcumin, is a natural compound found in the rhizome of the turmeric plant. It has been used for centuries in traditional medicine to treat various ailments. In recent years, Curcumin has gained attention for its potential therapeutic properties in various diseases, including cancer, Alzheimer's disease, and diabetes.

Mechanism of Action

3-hydroxy-5-(3,4,5-trimethoxyphenyl)-2-cyclohexen-1-one exerts its effects through various mechanisms, including the modulation of signaling pathways, regulation of gene expression, and the inhibition of enzymes. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and inducible nitric oxide synthase (iNOS), which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes, including inflammation, oxidative stress, and cell proliferation. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

3-hydroxy-5-(3,4,5-trimethoxyphenyl)-2-cyclohexen-1-one has several advantages for use in lab experiments, including its low toxicity, availability, and affordability. However, this compound has limited solubility in water, which can limit its use in certain experiments. Additionally, this compound can undergo rapid metabolism and degradation in vivo, which can limit its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-hydroxy-5-(3,4,5-trimethoxyphenyl)-2-cyclohexen-1-one, including the development of more effective formulations and delivery systems, the identification of novel targets and mechanisms of action, and the evaluation of its efficacy in clinical trials. Additionally, the potential use of this compound as a therapeutic agent in combination with other drugs or therapies should be explored.
In conclusion, this compound is a natural compound with potential therapeutic properties in various diseases. Its anti-inflammatory, antioxidant, and anti-cancer properties make it a promising candidate for further research and clinical evaluation.

Scientific Research Applications

3-hydroxy-5-(3,4,5-trimethoxyphenyl)-2-cyclohexen-1-one has been extensively studied for its potential therapeutic properties in various diseases. Studies have shown that this compound has anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to improve cognitive function and reduce the risk of cardiovascular disease.